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Compound of Interest

Compound Name: 1,3,5-Trimethoxy-2-nitrobenzene

Cat. No.: B085831

Essential Safety and Handling Guide for 1,3,5-
Trimethoxy-2-nitrobenzene

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 1,3,5-Trimethoxy-2-nitrobenzene. Adherence to these protocols is
vital for ensuring personal safety and minimizing environmental impact.

Hazard Identification

1,3,5-Trimethoxy-2-nitrobenzene is a hazardous chemical that requires careful handling. The
primary hazards associated with this compound are:

Acute Toxicity: Harmful if swallowed.[1][2][3][4]

Skin Irritation: Causes skin irritation.[5]

Eye Irritation: Causes serious eye irritation.[5]

Respiratory Irritation: May cause respiratory tract irritation.[5]

As an aromatic nitro compound, it may also pose other risks associated with this chemical
class, such as the potential to cause methemoglobinemia upon significant exposure.[6][7][8]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory when handling 1,3,5-Trimethoxy-2-nitrobenzene.

The following table summarizes the required equipment based on best practices for handling

hazardous organic chemicals.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
is required when there is a risk
of splashes.[9][10]

Protects against splashes and
vapors that can cause severe

eye irritation.[5]

Skin Protection

A flame-resistant lab coat
should be worn and fully
buttoned.[9] For procedures
with a higher risk of splashing,
consider a chemical-resistant

apron or coveralls.[6]

Provides a barrier against

accidental skin contact.[9]

Hand Protection

Chemical-impermeable gloves
are required.[9] Butyl rubber
gloves are generally
recommended for handling
nitro compounds.[6][9] Inspect
gloves for integrity before each

use.[9]

Prevents skin absorption, a
primary route of exposure for
many chemicals.[9]

Respiratory Protection

All handling of solids and
solutions should be conducted
in a certified chemical fume
hood.[6][9] If ventilation is
inadequate, an air-purifying
respirator (APR) with organic
vapor cartridges is

recommended.[6]

Protects against the inhalation
of harmful dust or vapors,
which can cause respiratory
irritation.[5][6] Required when

dusts are generated.[1]

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation
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» Risk Assessment: Conduct a thorough risk assessment for the specific experimental
procedure.

e Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly by
checking the airflow monitor.[6]

o Gather Materials: Ensure all necessary equipment, including PPE and spill containment
materials, is readily accessible.[6]

e PPE Inspection: Inspect all required PPE (gloves, goggles, face shield, lab coat) for any
damage or defects.[6]

3.2. Handling

o Work Area: Perform all manipulations of 1,3,5-Trimethoxy-2-nitrobenzene within the
designated area of the fume hood.[6]

» Avoid Dust Generation: When handling the solid compound, use a spatula and techniques
that minimize the generation of dust.[1][11]

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory or when handling the
product.[1][3][11] Wash hands thoroughly with soap and water after handling.[1][3][11]

» Container Management: Keep containers securely sealed when not in use.[11][12]
3.3. Post-Handling

o Decontamination: Clean the work area thoroughly after the procedure is complete.
» PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

o Storage: Store 1,3,5-Trimethoxy-2-nitrobenzene in a tightly closed container in a cool, dry,
and well-ventilated area.[4]

Emergency Procedures

4.1. Spills
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e Minor Spills:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, clean up the spill immediately.[11]
o Avoid generating dust.[11]

o Use a clean, non-sparking shovel to place the material into a clean, dry, and labeled
container for disposal.[12]

e Major Spills:

o Evacuate the area and alert emergency responders.[12]

o Move upwind from the spill.[11][12]

o Prevent the spilled material from entering drains or water courses.[11][12]
4.2. Fire

o Extinguishing Media: Use dry chemical, CO2, water spray, or foam for small fires.[12] For
large fires, use a water spray, fog, or foam.[12]

o Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
chemical-protective clothing.[10][13]

4.3. First Aid

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[2][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing. Seek medical attention if irritation persists.[2][3]
[11]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention.[2][3]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and get immediate medical
attention.[2][3]

Disposal Plan

o Waste Collection: Collect waste material in its original container or a suitable, labeled, and
sealed container.[1] Do not mix with other waste.[1]

o Disposal Method: Dispose of the contents and container in accordance with all applicable
local, state, and federal regulations.[1] This should be done through an approved waste
disposal plant.[1][3]

» Container Decontamination: Handle uncleaned containers as you would the product itself.[1]

: _

Parameter Value Notes

No specific Permissible
Exposure Limit (PEL) from
OSHA or Recommended

Not Established Exposure Limit (REL) from
NIOSH has been established
for 1,3,5-Trimethoxy-2-

Occupational Exposure Limit
(OEL)

nitrobenzene.

This is for the parent
compound, nitrobenzene, and
should be used as a

] 1 ppm (5 mg/m3) TWA ] o

General Nitrobenzene OEL conservative guideline for
(OSHA/NIOSH/ACGIH)[14] S

minimizing exposure to 1,3,5-
Trimethoxy-2-nitrobenzene in

the absence of specific data.

Safe Handling Workflow
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Workflow for Safe Handling of 1,3,5-Trimethoxy-2-nitrobenzene

1. Preparation Phase

Conduct Risk
Assessment

l

Verify Fume Hood
Functionality

l

Inspect & Don
Appropriate PPE

2. Handli;g Phase

Work Inside
Fume Hood

;

Handle Solid Carefully
to Minimize Dust

;

Keep Container
Sealed When Not in Use

3. Post-Handling Phase

Decontaminate
Work Area

Segregate & Label
Chemical Waste

~
~

~

~

“A
Remove PPE & Dispose of Waste via
Wash Hands Approved Channels

y

Store Chemical
Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b085831?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/138827
https://www.fishersci.com/store/msds?partNumber=AC160550100&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2ZTdwNjFnZHUybDVmaDZjN3BjeGtrc2dydmRiIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMzA0XzYyMS0yMy04XzElMkMzJTJDNS1UcmltZXRob3h5YmVuemVuZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUEzMDRfNjIxLTIzLThfMSUyQzMlMkM1LVRyaW1ldGhveHliZW56ZW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5affda817e833481e9a6aa0e35d9720660153047/MetaSci_MSIA304_621-23-8_1,3,5-Trimethoxybenzene.pdf
https://www.echemi.com/sds/135-trimethoxybenzene-pid_Rock4351.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trimethoxy-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trimethoxy-2-nitrobenzene
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp140-c2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7451750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7451750/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://download.basf.com/p1/000000000030713674_SDS_CPA_US/en_US/Zidua_SC_Herbicide._30713674_SDS_CPA_US_en_5-1.pdf
https://store.apolloscientific.co.uk/storage/msds/OR18342_msds.pdf
https://datasheets.scbt.com/sc-223003.pdf
https://download.basf.com/p1/000000000030657152_SDS_CPA_US/en_US/Delit_Pro_30657152_SDS_CPA_US_en_8-0.pdf
https://www.atsdr.cdc.gov/ToxProfiles/tp140-c1-b.pdf
https://www.benchchem.com/product/b085831#personal-protective-equipment-for-handling-1-3-5-trimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b085831#personal-protective-equipment-for-handling-1-3-5-trimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b085831#personal-protective-equipment-for-handling-1-3-5-trimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b085831#personal-protective-equipment-for-handling-1-3-5-trimethoxy-2-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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